Cas no 78756-37-3 (8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester)

• Product Name: 8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester
• CAS No: 78756-37-3
• MF: C₁₅H₁₄BrN₃O₃
• MW: 364.193962574005
• MDL: MFCD12911997
• CID: 1093148
• PubChem ID: 10737466
• Update Time: 2025-04-20

8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester
• ethyl 8-bromo-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• Aryl halide chemistry informer library compound X2
• 78756-37-3
• DTXSID001121120
• BDBM50067422
• 8-Bromo-5-methyl-6-oxo-5,6-dihydro-4H-2,5,10b-triaza-benzo[e]azulene-3-carboxylic acid ethyl ester
• Ethyl 8-bromo-5-methyl-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• CHEMBL133219
• Ethyl8-bromo-5-methyl-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• SCHEMBL8235506
• MFCD12911997
• Ethyl 8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• ethyl 12-bromo-8-methyl-9-oxo-2,4,8-triazatricyclo[8.4.0.0(2),?]tetradeca-1(10),3,5,11,13-pentaene-5-carboxylate
• 4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid,8-bromo-5,6-dihydro-5-methyl-6-oxo-, ethyl ester

• MDL： MFCD12911997
• Inchi： 1S/C15H14BrN3O3/c1-3-22-15(21)13-12-7-18(2)14(20)10-6-9(16)4-5-11(10)19(12)8-17-13/h4-6,8H,3,7H2,1-2H3
• InChI Key： NFMFVESVKLVYJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C)CC1=C(C(=O)OCC)N=CN12)=O

Computed Properties

• Exact Mass: 363.02185g/mol
• Monoisotopic Mass: 363.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 190-193 °C

8-bromo-5,6-dihydro-5-methyl-6-oxo-4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines